Methyl N-Boc-2-bromo-5-sulfamoylbenzoate
Methyl N-Boc-2-bromo-5-sulfamoylbenzoate
Brand Name:
Vulcanchem
CAS No.:
1272756-19-0
VCID:
VC0059620
InChI:
InChI=1S/C18H32N4S/c1-2-10-22(11-9-13-3-5-14(19)6-4-13)15-7-8-16-17(12-15)23-18(20)21-16/h13-15H,2-12,19H2,1H3,(H2,20,21)/t13?,14?,15-/m0/s1
SMILES:
CC(C)(C)OC(=O)NS(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)OC
Molecular Formula:
C18H32N4S
Molecular Weight:
336.5 g/mol
Methyl N-Boc-2-bromo-5-sulfamoylbenzoate
CAS No.: 1272756-19-0
Cat. No.: VC0059620
Molecular Formula: C18H32N4S
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1272756-19-0 |
|---|---|
| Molecular Formula | C18H32N4S |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (6S)-6-N-[2-(4-aminocyclohexyl)ethyl]-6-N-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine |
| Standard InChI | InChI=1S/C18H32N4S/c1-2-10-22(11-9-13-3-5-14(19)6-4-13)15-7-8-16-17(12-15)23-18(20)21-16/h13-15H,2-12,19H2,1H3,(H2,20,21)/t13?,14?,15-/m0/s1 |
| Standard InChI Key | CJSNSEJQHILRQM-NRXISQOPSA-N |
| Isomeric SMILES | CCCN(CCC1CCC(CC1)N)[C@H]2CCC3=C(C2)SC(=N3)N |
| SMILES | CC(C)(C)OC(=O)NS(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)OC |
| Canonical SMILES | CCCN(CCC1CCC(CC1)N)C2CCC3=C(C2)SC(=N3)N |
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